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Compound of Interest

Compound Name: Octan-2-yl carbonochloridate

Cat. No.: B098895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of Octan-2-yl carbonochloridate (also known as 2-Octyl chloroformate). Adherence

to these guidelines is essential for ensuring laboratory safety and minimizing risks associated

with this hazardous chemical.

Hazard Identification and Classification
Octan-2-yl carbonochloridate is a toxic and corrosive chemical that poses significant health

risks upon exposure. It is classified as acutely toxic if swallowed, in contact with skin, or if

inhaled.[1][2] It causes severe skin burns and eye damage.[2] The substance is also a

lachrymator, meaning it can cause tearing.[2]

GHS Hazard Statements:

H301: Toxic if swallowed[2]

H311: Toxic in contact with skin[2]

H314: Causes severe skin burns and eye damage[2]

H318: Causes serious eye damage[2]

H331: Toxic if inhaled[2]
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Hazard Classification Category

Acute Toxicity, Oral Category 3[1][2]

Acute Toxicity, Dermal Category 3[2]

Acute Toxicity, Inhalation Category 3[2]

Skin Corrosion/Irritation Category 1B[2]

Serious Eye Damage/Eye Irritation Category 1[2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.

Protection Type Specification Rationale

Respiratory Protection

NIOSH-approved full-face

respirator with appropriate

cartridges for organic vapors

and acid gases.[1]

Protects against inhalation of

toxic and corrosive vapors.[3]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).[3]

Always inspect gloves before

use and use proper removal

technique.

Prevents skin contact and

absorption.[4]

Eye Protection
Tightly fitting safety goggles

and a face shield.[1]

Protects eyes from splashes

and vapors that cause severe

damage.[4]

Skin and Body Protection

Chemical-resistant apron, and

a flame-retardant lab coat or a

full chemical suit (e.g.,

Tychem®).[3]

Provides a barrier against skin

contact and chemical burns.

Footwear
Closed-toe, chemical-resistant

boots.
Protects feet from spills.
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Handling and Storage Protocol
Engineering Controls:

Always handle Octan-2-yl carbonochloridate in a well-ventilated laboratory, inside a

certified chemical fume hood.

Ensure safety showers and eyewash stations are readily accessible and have been recently

tested.[5]

Procedural Steps for Handling:

Preparation: Before starting any work, ensure all necessary PPE is worn correctly. Prepare

all required equipment and reagents to minimize the duration of handling.

Dispensing: Use a syringe or a cannula for transferring the liquid to avoid splashes. If

pouring is necessary, do so slowly and carefully.

During Reaction: Keep the reaction vessel closed to the extent possible. If heating is

required, use a well-controlled heating mantle and monitor the reaction closely.

Post-Reaction: Quench any unreacted Octan-2-yl carbonochloridate carefully with a

suitable nucleophile (e.g., a solution of sodium hydroxide), ensuring the quenching process

is also performed in the fume hood.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

water, strong bases, and oxidizing agents.[6]

Keep the container tightly sealed and clearly labeled.[1]

Emergency Procedures and First Aid
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Exposure Scenario Immediate Action

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[7]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.[5]

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[7] Seek immediate medical

attention.

Spill and Waste Disposal Plan
Spill Response:

Evacuate the area immediately.

Wear the appropriate PPE as detailed in Section 2 before attempting to clean up.

For small spills, absorb with an inert, non-combustible material (e.g., vermiculite, dry sand).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[7]

Ventilate the area and wash the spill site after the material has been removed.

Waste Disposal:
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All waste materials, including empty containers and contaminated PPE, must be disposed of

as hazardous waste.

Do not dispose of Octan-2-yl carbonochloridate down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram
Caption: Workflow for handling Octan-2-yl carbonochloridate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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